Cas no 52536-50-2 (Thiazole, 4-[(1S)-1-methylpropyl]-)

Thiazole, 4-[(1S)-1-methylpropyl]- structure
52536-50-2 structure
Product Name:Thiazole, 4-[(1S)-1-methylpropyl]-
CAS No:52536-50-2
MF:C7H11NS
MW:141.23394036293
CID:1577895
Update Time:2024-08-24

Thiazole, 4-[(1S)-1-methylpropyl]- Chemical and Physical Properties

Names and Identifiers

    • Thiazole, 4-[(1S)-1-methylpropyl]-
    • Inchi: 1S/C7H11NS/c1-3-6(2)7-4-9-5-8-7/h4-6H,3H2,1-2H3/t6-/m0/s1
    • InChI Key: BQLODQJNKORBAL-LURJTMIESA-N
    • SMILES: S1C=C([C@@H](C)CC)N=C1

Computed Properties

  • Exact Mass: 141.06133

Experimental Properties

  • Density: 1.018±0.06 g/cm3(Predicted)
  • Boiling Point: 190.0±9.0 °C(Predicted)
  • PSA: 12.89
  • pka: 3.14±0.10(Predicted)
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